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Abstract
This technical guide provides a comprehensive overview of the available thermochemical and

physical data for Hex-3-enyl benzoate (CAS No: 72200-74-9), a significant compound in the

fragrance and flavor industries. Due to a lack of experimentally determined thermochemical

data in publicly accessible literature, this document outlines the standard, state-of-the-art

experimental and computational methodologies for determining such properties for benzoate

esters. This guide serves as a foundational resource for researchers requiring thermochemical

data for process design, safety analysis, and computational modeling.

Introduction
Hex-3-enyl benzoate is a benzoate ester recognized for its green, floral, and fruity aroma,

finding extensive use in perfumery and as a flavoring agent.[1][2][3][4] It is a constituent of

various natural products, including jasmine absolutes.[1] A thorough understanding of the

thermochemical properties of Hex-3-enyl benzoate is crucial for its synthesis, purification, and

application, particularly in ensuring thermal stability and predicting reaction energetics. This

guide summarizes the known physical properties and details the requisite experimental and

computational protocols for a complete thermochemical characterization.
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While specific experimentally determined thermochemical data such as enthalpy of formation,

Gibbs free energy of formation, and standard molar entropy for Hex-3-enyl benzoate are not

readily available in the literature, a summary of its known physical properties is presented in

Table 1. These properties are essential for handling, processing, and modeling the behavior of

the compound.

Table 1: Physicochemical Properties of Hex-3-enyl Benzoate

Property Value Source(s)

Identifiers

IUPAC Name [(E)-hex-3-enyl] benzoate [5]

CAS Number 72200-74-9 [1][5][6]

Molecular Formula C₁₃H₁₆O₂ [3][4][6]

Molecular Weight 204.26 g/mol [1][5][6][7]

Physical Properties

Boiling Point 105 °C at 1 mmHg [3][4]

Density 0.999 g/mL at 25 °C [4]

Refractive Index (n²⁰/D) 1.508 [4]

Vapor Pressure 0.002 mmHg at 25 °C [2]

Flash Point >110 °C (>230 °F) [2][3][4]

Water Solubility
13.95 mg/L at 25 °C

(estimated)
[2]

logP (o/w) 4.241 (estimated) [2]

Chromatographic Data

Kovats Retention Index
Standard non-polar: 1546,

1555
[5]

Standard polar: 2065, 2099 [5]
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Note: The listed thermochemical data types such as ideal gas heat capacity (Cp,gas), standard

Gibbs free energy of formation (ΔfG°), enthalpy of formation at standard conditions (ΔfH°gas),

enthalpy of fusion (ΔfusH°), and enthalpy of vaporization (ΔvapH°) are cataloged for Hex-3-
enyl benzoate, but specific values are not published in the cited sources.[6]

Synthesis Pathway
Hex-3-enyl benzoate is primarily synthesized via the Fischer esterification of benzoic acid and

hex-3-en-1-ol.[1][3] This reaction is typically catalyzed by a strong acid.

Synthesis of Hex-3-enyl benzoate via Fischer Esterification.

Experimental Protocols for Thermochemical Data
Determination
The following sections detail the standard experimental protocols that would be employed to

determine the key thermochemical properties of Hex-3-enyl benzoate.

Enthalpy of Formation via Combustion Calorimetry
The standard enthalpy of formation (ΔfH°) is a fundamental thermochemical property. For

organic compounds like Hex-3-enyl benzoate, it is typically determined indirectly by measuring

the enthalpy of combustion (ΔcH°) using a bomb calorimeter.[8][9][10]

Methodology:

Sample Preparation: A precisely weighed sample of high-purity Hex-3-enyl benzoate
(typically 0.5-1.0 g) is placed in a crucible within a high-pressure stainless steel vessel, the

"bomb."[8]

Pressurization: The bomb is sealed and pressurized with an excess of pure oxygen (typically

to around 30 atm).

Immersion: The bomb is submerged in a known quantity of water in an insulated container

(the calorimeter). The initial temperature of the water is recorded with high precision.

Ignition: The sample is ignited electrically. The complete combustion of the organic

compound releases heat, which is transferred to the surrounding water, causing a
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temperature rise.

Temperature Measurement: The temperature of the water is monitored until it reaches a

maximum and then begins to cool. The total temperature change (ΔT) is recorded.

Calculation of Heat of Combustion: The gross heat of combustion is calculated from the

temperature rise, the heat capacity of the calorimeter system (determined by calibrating with

a standard substance like benzoic acid), and corrections for the formation of nitric acid from

residual nitrogen and sulfuric acid from any sulfur impurities.[8][11]

Calculation of Enthalpy of Formation: The standard enthalpy of formation is then calculated

from the standard enthalpy of combustion using Hess's Law, along with the known standard

enthalpies of formation of the combustion products (CO₂ and H₂O).

Enthalpy of Fusion and Heat Capacity via Differential
Scanning Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a versatile thermoanalytical technique used to

measure heat flow associated with thermal transitions in a material.[12] It is the primary method

for determining the enthalpy of fusion (ΔfusH) and heat capacity (Cp).[13][14][15][16][17]

Methodology:

Sample Preparation: A small, accurately weighed sample of Hex-3-enyl benzoate (typically

5-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a

reference.

Instrumentation: The sample and reference pans are placed in the DSC cell.

Temperature Program: The cell is subjected to a controlled temperature program, typically a

linear heating rate (e.g., 10 °C/min).

Heat Flow Measurement: The DSC instrument measures the difference in heat flow required

to maintain the sample and reference pans at the same temperature.

Enthalpy of Fusion (ΔfusH): As the sample melts, it absorbs heat, resulting in a large

endothermic peak on the DSC thermogram. The area under this peak is directly proportional
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to the enthalpy of fusion.

Heat Capacity (Cp): The heat capacity is determined by measuring the displacement of the

baseline of the DSC thermogram. The measurement is typically performed by comparing the

heat flow to the sample with that of a standard material with a known heat capacity (e.g.,

sapphire).

Logical Workflow for Thermochemical Analysis
The determination of a complete thermochemical dataset for a compound like Hex-3-enyl
benzoate follows a logical workflow, often combining experimental measurements with

computational chemistry for validation.

Workflow for Experimental and Computational Thermochemical Analysis.

Conclusion
This guide consolidates the available physical property data for Hex-3-enyl benzoate and

provides detailed, standard protocols for the experimental determination of its core

thermochemical properties. While a complete, experimentally verified thermochemical dataset

for this compound is not currently available in the public domain, the methodologies of

combustion calorimetry and differential scanning calorimetry, supplemented by computational

methods, offer a clear and reliable pathway to obtaining this critical information. The provided

workflows and protocols are intended to support researchers in the fields of chemistry,

materials science, and drug development in their efforts to characterize this and similar

aromatic esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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